Cas no 172510-30-4 (5-O-Benzyl-1-deoxy-D-xylulose)

• Product Name: 5-O-Benzyl-1-deoxy-D-xylulose
• CAS No: 172510-30-4
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 2924051
• PubChem ID: 11064071
• Update Time: 2025-09-24

5-O-Benzyl-1-deoxy-D-xylulose Chemical and Physical Properties

Names and Identifiers

• 5-O-Benzyl-1-deoxy-D-xylulose
• (3S,4R)-5-(Benzyloxy)-3,4-dihydroxypentan-2-one
• 172510-30-4
• MD177471
• SCHEMBL3462499

• Inchi： 1S/C12H16O4/c1-9(13)12(15)11(14)8-16-7-10-5-3-2-4-6-10/h2-6,11-12,14-15H,7-8H2,1H3/t11-,12-/m1/s1
• InChI Key： RWZATQKQMVVYJV-VXGBXAGGSA-N
• SMILES： O(CC1C=CC=CC=1)C[C@H]([C@@H](C(C)=O)O)O

Computed Properties

• Exact Mass: 224.10485899Da
• Monoisotopic Mass: 224.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers